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Compound of Interest

Compound Name: Sodium lauroyl lactylate

Cat. No.: B077798

Technical Support Center: Formulating with
Sodium Lauroyl Lactylate

Welcome to our technical support center for Sodium Lauroyl Lactylate (SLL). This resource is
designed for researchers, scientists, and drug development professionals to provide guidance
on formulation compatibility and troubleshooting when working with this versatile emulsifier.

Frequently Asked Questions (FAQSs)

Q1: What is Sodium Lauroyl Lactylate (SLL) and what are its primary functions in a
formulation?

Sodium Lauroyl Lactylate (SLL) is a naturally derived, anionic surfactant and emulsifier.[1][2]
It is produced through the esterification of lauric acid with lactic acid, followed by neutralization
with a sodium source.[2] In formulations, SLL primarily functions as:

o Emulsifier: It helps to create and stabilize oil-in-water (O/W) emulsions, ensuring a uniform
and consistent texture in products like creams and lotions.[1][2]

e Mild Surfactant: It provides gentle cleansing properties without stripping the skin's natural
moisture, making it suitable for sensitive skin formulations.[1][2]

» Moisturizer: Due to its composition, it can contribute to the overall moisturizing feel of a
product.[3]
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o Foam Booster and Stabilizer: In cleansing products, it can enhance foam quality and stability.

[1]
Q2: What is the HLB value of Sodium Lauroyl Lactylate?

The Hydrophilic-Lipophilic Balance (HLB) value of Sodium Lauroyl Lactylate is approximately
14.4.[4] This relatively high HLB value makes it well-suited for creating stable oil-in-water (O/W)
emulsions.

Q3: To which phase should | add SLL during the emulsification process?

For optimal performance and stability, Sodium Lauroyl Lactylate should be added to the
water phase of your formulation.[4]

Q4: Are there any temperature limitations when formulating with SLL?

Yes, it is recommended to keep the processing temperature at or below 170°F (approximately
77°C). Exceeding this temperature can lead to the caramelization or darkening of the
lactylates, which may affect the final product's appearance and stability.[4]

Troubleshooting Guide
Issue 1: Low Viscosity or Thin Emulsion

Q: My emulsion with Sodium Lauroyl Lactylate is too thin. How can | increase its viscosity?

A: Sodium Lauroyl Lactylate itself does not possess significant thickening properties.[5] It is
common for emulsions formulated solely with SLL to have a low viscosity. To build viscosity,
you need to incorporate co-emulsifiers and thickeners.

Recommended Solutions:

o Fatty Alcohols: Incorporate fatty alcohols such as Cetyl Alcohol, Stearyl Alcohol, or Cetearyl
Alcohol into the oil phase of your formulation. These ingredients will increase the viscosity
and contribute to the long-term stability of the emulsion.

o Glyceryl Stearate: This co-emulsifier works synergistically with SLL to build viscosity and
improve emulsion stability.
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e Natural Gums: Xanthan Gum can be added to the water phase to increase the viscosity of

the continuous phase.

Below is a table illustrating the effect of adding Cetearyl Alcohol and Glyceryl Stearate on the

viscosity of a model O/W emulsion containing SLL.

Formulation
ID

Sodium
Lauroyl
Lactylate
(% wiw)

Cetearyl
Alcohol (%
wiw)

Glyceryl
Stearate (%
wiw)

Viscosity
(cP at 25°C)

Observatio
ns

F1

3.0

0.0

0.0

~500

Very low
viscosity,
lotion-like

consistency.

F2

3.0

2.0

1.0

~5,000

Noticeable
increase in
viscosity, light

cream.

F3

3.0

4.0

2.0

~25,000

Thick cream
with good
texture and

stability.

F4

3.0

5.0

3.0

~60,000

Very thick,
paste-like

consistency.

Note: These are representative values. Actual viscosities will vary depending on the specific oll

phase, water content, and processing parameters.

Issue 2: Emulsion Instability (Phase Separation,
Creaming)

Q: My emulsion is showing signs of instability, such as creaming or complete phase separation

over time. What could be the cause and how can | fix it?
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A: Emulsion instability in SLL-based formulations can arise from several factors, including an
inadequate emulsifier system, improper processing, or interactions with other ingredients.

Troubleshooting Workflow:

Problem Identification

Emulsion Instability

(Creaming, Separation)

Potential Causes $ Solutions

Insufficient Co-emulsifier/Thickener Incorrect SLL Concentration IS IR G
(Temperature, Shear)

Incorporate/Increase Co-emulsifiers Optimize SLL Concentration Maintain Temperature < 77°C
(e.g., Glyceryl Stearate, Fatty Alcohols) (Typically 1.5-3.0% for emulsions) Ensure adequate homogenization
VerifiLation

L Stable Emulsion g

Click to download full resolution via product page

Troubleshooting workflow for SLL emulsion instability.

Recommended Co-Emulsifiers for Enhanced Stability:

For optimal stability, it is highly recommended to use SLL in combination with other emulsifiers.
A particularly effective combination is an equal parts ratio of Sodium Lauroyl Lactylate and
Sodium Stearoyl Lactylate.[4]
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. Recommended
Co-emulsifier . .
SLL:SSL Ratio Concentration (% Expected Outcome
System
wiw)
Sodium Lauroyl Creates a robust and
Lactylate & Sodium 1:1 3.0 - 5.0 (total) stable emulsion with
Stearoyl Lactylate an elegant skin feel.[4]
Improves emulsion
SLL & Glyceryl 1.5 - 2.5 (Glyceryl N )
- stability and builds
Stearate Stearate) ) )
viscosity.
] ) Enhances stability and
SLL & Myristyl 2.0 - 2.8 (Myristyl ) ]
] - ] provides a rich,
Myristate Myristate)

creamy texture.

Experimental Protocols
Protocol 1: Preparation of a Stable Oil-in-Water Cream
with Sodium Lauroyl Lactylate

Objective: To prepare a stable O/W cream using SLL in combination with a co-emulsifier
(Glyceryl Stearate) and a fatty alcohol thickener (Cetearyl Alcohol).

Materials:

Deionized Water

e Glycerin

e Sodium Lauroyl Lactylate (SLL)
o Caprylic/Capric Triglyceride

» Glyceryl Stearate

¢ Cetearyl Alcohol

o Preservative (e.g., Phenoxyethanol)
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Procedure:

Phase Preparation

Water Phase:
Heat Water and Glycerin to 75°C.
Disperse SLL until uniform.

Emulsification

Add Oil Phase to Water Phase
under moderate shear.
Homogenize for 2-3 minutes
to ensure a fine emulsion.

Cooling &/ Finalizing

Cool to 40°C with gentle mixing.
Add Preservative.

Continue mixing until uniform
and cool to room temperature.

Click to download full resolution via product page

Experimental workflow for O/W cream preparation.

Protocol 2: Evaluation of Emulsion Stability
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1. Macroscopic Evaluation:

e Procedure: Store the emulsion in a transparent container at various temperatures (e.g., 4°C,
25°C, 40°C). Visually inspect for any signs of instability such as creaming, coalescence, or
phase separation at regular intervals (e.g., 24 hours, 1 week, 1 month).

o Data Presentation: Record observations in a table.
2. Microscopic Evaluation:

e Procedure: Place a small drop of the emulsion on a microscope slide and cover with a
coverslip. Observe the droplet size and distribution under a light microscope.

o Data Presentation: Note any changes in droplet size or signs of aggregation over time.
3. Particle Size Analysis:

e Procedure: Use a laser diffraction particle size analyzer to determine the droplet size
distribution of the emulsion.

o Data Presentation:

. Mean Particle Size (D50) at Mean Particle Size (D50) at
Co-emulsifier System

Day 1 (pm) Day 30 (pm)
SLL only 15.2 25.8
SLL + Glyceryl Stearate 8.5 9.1
SLL + Cetearyl Alcohol 7.9 8.3
SLL + Glyceryl Stearate + - £ 4

Cetearyl Alcohol

Note: Representative data. Smaller and more consistent particle sizes over time indicate
greater stability.

4. Viscosity Measurement:
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e Procedure: Measure the viscosity of the emulsion using a viscometer or rneometer at a
controlled temperature (e.g., 25°C).

» Data Presentation: Record viscosity readings over time to detect any significant changes that
may indicate instability.

By following these guidelines and protocols, you can effectively formulate stable and
aesthetically pleasing products using Sodium Lauroyl Lactylate and troubleshoot common
issues that may arise during development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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